Cas no 173276-43-2 (1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea)

• Product Name: 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea
• CAS No: 173276-43-2
• Molecular Formula: C₂₄H₂₅N₃O₄S₂
• Molecular Weight: 483.603003263474
• CID: 6137566
• PubChem ID: 6375642

1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea
• 1-(4-Methoxyphenyl)-3-[(E)-C-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonylmethyl]carbonimidoyl]thiourea
• Benzenecarboximidamide, 4-methoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]-N'-[[(4-methylphenyl)sulfonyl]methyl]-
• 1-(4-METHOXYPHENYL)-3-[(1E)-(4-METHOXYPHENYL)({[(4-METHYLBENZENESULFONYL)METHYL]IMINO})METHYL]THIOUREA
• (E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide
• N-(4-methoxyphenyl)-N'-[(E)-(4-methoxyphenyl)({(E)-[(4-methylphenyl)sulfonyl]methyl}imino)methyl]thiourea
• 173276-43-2
• F1430-0031
• AKOS024399218
• Probes2_000272
• Probes1_000230

• InChIKey： XKMQRBGPVHUFEZ-UHFFFAOYSA-N
• Inchi： 1S/C24H25N3O4S2/c1-17-4-14-22(15-5-17)33(28,29)16-25-23(18-6-10-20(30-2)11-7-18)27-24(32)26-19-8-12-21(31-3)13-9-19/h4-15H,16H2,1-3H3,(H2,25,26,27,32)
• SMILES： C1(C(NC(NC2=CC=C(OC)C=C2)=S)=NCS(C2=CC=C(C)C=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 483.12864863g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 483.12864863g/mol
• Heavy Atom Count: 33
• Complexity: 744
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Boiling Point: 648.0±65.0 °C(Predicted)
• pka: 9.68±0.70(Predicted)
• Density: 1.25±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas